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Compound of Interest

Compound Name: 1,4-Phenylenediacryloyl chloride

Cat. No.: B8084528

Get Quote

Executive Summary
This technical guide provides a rigorous comparison between Cinnamoyl Chloride (3-phenyl-2-

propenoyl chloride) and 1,4-Phenylenediacryloyl Chloride (3,3'-(1,4-phenylene)bis(2-

propenoyl chloride)). While both compounds share the fundamental cinnamoyl chromophore—

a conjugated system capable of [2+2] photocycloaddition—their utility in materials science and

organic synthesis diverges sharply due to their functionality.

Cinnamoyl Chloride is a monofunctional reagent, primarily used as a chain terminator or to

introduce pendant photoreactive groups onto existing polymer backbones or small

molecules.

1,4-Phenylenediacryloyl Chloride is a bifunctional monomer. It serves as a rigid-rod

building block for main-chain liquid crystalline polymers (LCPs) and high-performance

photocrosslinkable networks.

Molecular Architecture & Physiochemical Properties
The core distinction lies in the "functionality" (
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) of the molecule. Cinnamoyl chloride (

) acts as a "cap," whereas 1,4-phenylenediacryloyl chloride (

) acts as a "bridge."

Structural Comparison

Cinnamoyl Chloride (Mono-functional)

1,4-Phenylenediacryloyl Chloride (Bi-functional)
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Figure 1: Structural deconstruction showing the mono- vs. bi-functional nature of the two

chlorides.

Physiochemical Data Table
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Property Cinnamoyl Chloride
1,4-Phenylenediacryloyl
Chloride

CAS Number 102-92-1 35288-49-4

Molecular Formula

C

H

ClO

C

H

Cl

O

Molecular Weight 166.60 g/mol 255.09 g/mol

Physical State
Yellowish crystalline solid (low

mp) or liquid
High-melting crystalline solid

Melting Point 35–37 °C >300 °C (Decomposes)

Functionality (

)
1 (Monofunctional) 2 (Bifunctional)

Primary Reactivity Nucleophilic Acyl Substitution
Step-Growth Polymerization /

Crosslinking

Solubility Soluble in DCM, THF, Acetone
Low solubility; requires hot

solvents or polar aprotic media

Synthesis & Preparation Protocols
Both chlorides are synthesized from their corresponding carboxylic acids using thionyl chloride

(SOCl

).[1] However, the purification and handling differ significantly due to the high melting point and
low solubility of the di-chloride.

Reaction Mechanism (Chlorination)
The conversion of the carboxylic acid to the acid chloride proceeds via an addition-elimination

mechanism mediated by thionyl chloride.
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Figure 2: General mechanism for the conversion of carboxylic acids to acid chlorides using

thionyl chloride.

Protocol A: Synthesis of Cinnamoyl Chloride
Target: High purity monofunctional reagent.

Setup: Equip a 250 mL round-bottom flask with a reflux condenser and a CaCl

drying tube.

Reagents: Add trans-cinnamic acid (14.8 g, 0.1 mol) and thionyl chloride (23.8 g, 0.2 mol).

Reaction: Heat the mixture gently on a water bath (approx. 60–70 °C). The solid acid will

dissolve as the reaction proceeds, evolving HCl and SO

gases.

Completion: Reflux until gas evolution ceases (approx. 2–3 hours).
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Purification:

Remove excess SOCl

via rotary evaporation or vacuum distillation.

Distillation: Distill the residue under reduced pressure (bp ~130 °C at 15 mmHg) to obtain

a clear yellow liquid that solidifies upon cooling.

Yield: Typically 85–90%.

Protocol B: Synthesis of 1,4-Phenylenediacryloyl
Chloride
Target: Bifunctional monomer for polymerization.

Note: This compound is significantly less soluble and has a very high melting point.[2]

Distillation is not possible.

Setup: 500 mL three-neck flask, mechanical stirrer (magnetic stirring may fail due to slurry

thickness), reflux condenser, inert gas inlet (N

or Ar).

Reagents: Suspend 1,4-phenylenediacrylic acid (10.9 g, 0.05 mol) in thionyl chloride (50 mL,

excess). Add a catalytic amount of DMF (Dimethylformamide, 3–5 drops) to form the reactive

Vilsmeier-Haack intermediate, which accelerates the reaction of rigid aromatic acids.

Reaction: Reflux the suspension. Unlike cinnamic acid, the di-acid may not completely

dissolve initially. Reflux for 4–6 hours until the mixture becomes homogenous or the solid

texture changes significantly to a crystalline precipitate.

Purification:

Cool the mixture to room temperature.

Filtration: If the product precipitates (common in non-polar solvents), filter under inert

atmosphere.
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Washing: Wash the filter cake with cold anhydrous hexane or dichloromethane to remove

residual SOCl

.

Recrystallization: Recrystallize from hot toluene or chlorobenzene if high purity is required

for polymerization.

Validation: Verify structure via FTIR (appearance of C=O stretch at ~1770 cm

and disappearance of broad OH stretch).

Reactivity & Applications in Materials Science
Cinnamoyl Chloride: The "Pendant" Approach
Cinnamoyl chloride is widely used to functionalize existing polymers containing hydroxyl or

amine groups (e.g., Polyvinyl alcohol, Cellulose, Chitosan).

Role: Post-polymerization modification.

Outcome: Creates photosensitive polymers where the cinnamoyl group is a side chain.

Mechanism: Upon UV irradiation, adjacent pendant groups undergo [2+2] cycloaddition,

forming a cyclobutane ring. This creates crosslinks between chains, insolubilizing the

polymer (negative photoresist).

1,4-Phenylenediacryloyl Chloride: The "Main-Chain"
Approach
This monomer is reacted with diamines or diols to form Liquid Crystalline Polymers (LCPs).

Role: Main-chain monomer (Step-growth polymerization).

Outcome: The rigid 1,4-phenylenediacryloyl unit becomes part of the polymer backbone.

Mechanism:

Polymerization:
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LCP Behavior: The rigid rod structure promotes mesophase formation (nematic/smectic

phases).

Photochemistry: Because the chromophore is in the main chain, photo-irradiation can

induce drastic changes in chain conformation, leading to photomechanical effects

(bending/actuation) or high-density crosslinking.

Photocrosslinking Mechanism ([2+2] Cycloaddition)
Both molecules rely on the same fundamental photochemical event, but the topological

constraint differs.

Ground State

Excited State Photoproduct

Cinnamoyl Unit A
(trans)

UV Light
(>260 nm)

Cinnamoyl Unit B
(trans) Excited Singlet/Triplet Truxillic/Truxinic Acid Derivative

(Cyclobutane Ring)
[2+2] Cycloaddition
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Figure 3: The [2+2] photocycloaddition mechanism common to both derivatives.

Safety & Handling
Both compounds are acid chlorides and share severe hazards. However, the volatility of

cinnamoyl chloride makes it an inhalation risk, while the fine powder nature of the di-chloride

poses dust inhalation risks.

Moisture Sensitivity: Both react violently with water to release HCl gas. Store under nitrogen

in a desiccator.

Lachrymator: Cinnamoyl chloride is a potent lachrymator (tear gas agent). Work in a fume

hood is mandatory.
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Skin/Eye Contact: Causes severe burns. Wear nitrile gloves, lab coat, and chemical splash

goggles.

Quenching: Quench excess chlorides by slowly adding them to a large volume of ice water

or dilute sodium bicarbonate solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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